ML381

mAChR subtype selectivity M5 orthosteric antagonist functional selectivity profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H21N3O4
Molecular Weight 379.4 g/mol
Cat. No. B15620957
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Technical Parameters


Basic Identity
Product NameML381
Molecular FormulaC21H21N3O4
Molecular Weight379.4 g/mol
Structural Identifiers
InChIInChI=1S/C21H21N3O4/c1-14(19-9-4-5-10-22-19)24(3)21(26)20-12-18(28-23-20)13-27-17-8-6-7-16(11-17)15(2)25/h4-12,14H,13H2,1-3H3/t14-/m0/s1
InChIKeyJMYDHMCYZKRDPD-AWEZNQCLSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

ML381: M5-Selective Orthosteric Antagonist


ML381 (also designated VU0488130) is a low-molecular-weight (MW=379), CNS-penetrant, orthosteric antagonist of the muscarinic acetylcholine receptor M5 (mAChR M5) developed under the NIH Molecular Libraries Probe Production Centers Network (MLPCN) [1]. It was discovered through iterative parallel synthesis and molecular pharmacologic profiling of a weak M5-selective hit (compound 7, VU0480131), yielding a single active (S)-enantiomer with sub-micromolar potency at human M5 (hM5 IC50=450 nM, hM5 Ki=340 nM) and >66-fold selectivity over the other four mAChR subtypes (M1–M4 IC50 >30 μM) [1][2]. Prior to ML381, no highly selective M5 orthosteric antagonist with demonstrated CNS exposure existed, leaving the M5 receptor the least understood member of the mAChR family [1].

M5 Orthosteric Probe Selective M5 inhibition with wide selectivity margin over M1–M4 subtypes
CNS-Penetrant Brain distribution confirmed; low P-gp liability enables CNS target engagement studies
Enantiomer-Specific Only (S)-enantiomer active; racemic or (R)-form insufficient for M5 blockade

Why ML381 Outperforms Generic Antagonists


Generic muscarinic antagonists such as atropine, scopolamine, and pirenzepine lack meaningful M5 subtype discrimination, binding with comparable affinity across M1–M5 subtypes [1]. Even the most advanced M5-preferring orthosteric antagonist published before ML381 (compound 4 of Dwoskin et al., 2013) offered only 11-fold selectivity for M5 over M1 (Ki=2.2 μM), with no functional IC50 or DMPK characterization reported, precluding reliable M5-specific interrogation in native systems [1][2]. ML381's active (S)-enantiomer delivers a >66-fold selectivity window (hM5 IC50=450 nM vs. M1–M4 IC50 >30 μM), while the (R)-enantiomer is essentially inactive (IC50 >10 μM), meaning that any racemic mixture or incorrect enantiomeric form would fail to produce the expected pharmacological effect [1]. Furthermore, the steep SAR of this chemotype—where even regioisomeric pyridine analogs lose all M5 inhibitory activity—precludes substitution by structurally related isoxazole amides without complete loss of function [1].

Generic mAChR antagonists

Non-selective binding across M1–M5 subtypes prevents M5-specific pharmacological interpretation.

Prior M5-preferring antagonist

Limited selectivity window and absence of functional IC50 data may not support reliable M5 target engagement.

Racemate or (R)-enantiomer

Loss of M5 inhibitory activity; enantiomeric impurity may yield inconsistent pharmacological readouts.

ML381 Differentiation Evidence


M5 Subtype Selectivity Advantage

In the same publication that reports ML381, the authors directly compare its selectivity profile against the previously published M5-preferring orthosteric antagonist compound 4 from Dwoskin and colleagues. ML381 displays hM5 IC50=450 nM with hM1–M4 IC50 values all exceeding 30 μM, yielding a >66-fold functional selectivity window. By contrast, compound 4 exhibits only 11-fold selectivity for M5 over M1 by binding affinity (Ki=2.2 μM), with no functional IC50 data reported for any mAChR subtype [1][2]. This represents at minimum a 6-fold larger selectivity window for ML381, established in functional rather than binding-only assays.

M5 Subtype Selectivity
Head-to-head
ML381 hM5 IC50 450 nM; M1–M4 IC50 >30 µM (>66-fold window). Compound 4 (prior) 11-fold selectivity by binding only.
Supports M5-specific pharmacology in native tissues co-expressing multiple mAChRs.
Functional selectivity critical for isolating M5 contributions; binding-only data insufficient.
mAChR subtype selectivity M5 orthosteric antagonist functional selectivity profiling

Enantiospecific M5 Inhibition

The primary paper explicitly reports enantiospecific M5 inhibitory activity. The (S)-enantiomer of ML381 displays hM5 IC50=450 nM, whereas the (R)-enantiomer shows no measurable inhibition at concentrations up to 10 μM (hM5 IC50>10 μM), representing a >22-fold enantiomeric potency difference [1]. This stereochemical requirement was confirmed in the same cell-based functional assay (CHO-hM5 calcium mobilization) used for all SAR characterization. The racemic precursor (compound 7, VU0480131) showed intermediate potency (hM5 IC50=1.12 μM), consistent with only the (S)-enantiomer contributing activity [1].

Enantiospecific Activity
Head-to-head
(S)-ML381 IC50 450 nM; (R)-ML381 IC50 >10 µM (>22-fold difference). Racemic precursor IC50 1.12 µM.
Only the (S)-enantiomer provides M5 inhibition; (R)-enantiomer is inactive.
Enantiomeric purity critical for reproducible target engagement.
enantiospecific pharmacology chiral resolution M5 antagonist stereochemistry

In Vivo CNS Penetration

Following a single intravenous administration of ML381 (0.2 mg/kg) to male Sprague Dawley rats, the brain-to-plasma partition coefficient (Kp) was measured at 0.58 at 0.25 h post-dose [1][2]. In a bidirectional MDCK-MDR1 transwell assay, ML381 (5 μM) exhibited an efflux ratio of 1.6, indicating the absence of P-glycoprotein (P-gp)-mediated active efflux at the blood-brain barrier [1]. By contrast, the previously published M5-preferring orthosteric antagonist (compound 4) had no CNS penetration data reported whatsoever [3]. The M5 negative allosteric modulator from the same group (compound 5, hM5 IC50=300 nM) also lacked reported CNS exposure data [1].

In Vivo CNS Penetration
Cross-study comparable
Brain:plasma Kp 0.58 (0.25 h post IV 0.2 mg/kg); MDCK-MDR1 efflux ratio 1.6. Prior antagonists lack CNS data.
Enables CNS target engagement studies; no P-gp-mediated efflux.
First M5-selective orthosteric antagonist with reported brain exposure.
CNS penetration brain-to-plasma ratio blood-brain barrier permeability

Orthosteric Binding Affinity Advantage

ML381's orthosteric mechanism was confirmed by competition binding studies with [³H]-N-methylscopolamine ([³H]-NMS), yielding a Ki of 341 nM (pKi=6.47±0.03), consistent with its functional IC50 of 450 nM [1]. The previously published M5-preferring orthosteric antagonist compound 4 had a reported Ki of 2.2 μM (determined by similar [³H]-NMS competition) [2]. This represents approximately a 6.5-fold improvement in orthosteric binding affinity for ML381. Moreover, ML381's functional IC50 and binding Ki are concordant, confirming its competitive orthosteric mechanism, whereas no functional data exist for compound 4 to validate its antagonist efficacy at M5 [1][2].

Orthosteric Binding Affinity
Cross-study comparable
ML381 Ki 341 nM; compound 4 Ki 2.2 µM. Concordant functional IC50 confirms competitive antagonism.
Higher affinity reduces off-target risk; mechanistic confidence from binding-function concordance.
Prior antagonist lacks functional validation; binding-only data limit interpretation.
orthosteric binding radioligand competition M5 receptor affinity

Ancillary Pharmacology Profile

ML381 was screened in a Eurofins radioligand binding panel of 68 GPCRs, ion channels, and transporters at a concentration of 10 μM. No significant activity was observed (no inhibition >50% at 10 μM) [1]. Additionally, ML381 exhibited favorably low inhibition of four major human cytochrome P450 enzymes: CYP1A2 IC50>30 μM, CYP2D6 IC50>30 μM, CYP3A4 IC50=27 μM, and CYP2C9 IC50=6.3 μM as the predominant liability [1]. No comparable broad off-target profiling data have been reported for compound 4, compound 5, or any other M5 orthosteric antagonist, making ML381 the only M5-selective antagonist with a published ancillary pharmacology profile [1].

Ancillary Pharmacology
Class-level inference
No significant activity at 68 GPCR/ion channel/transporter targets at 10 µM. CYP2C9 IC50 6.3 µM as main liability.
Reported off-target screening supports M5-attribution of observed effects.
Only published ancillary profile for any M5-selective orthosteric antagonist.
ancillary pharmacology off-target screening molecular probe selectivity

Plasma Stability Consideration

ML381 exhibits pronounced instability in rat plasma, with approximately 1% of parent compound remaining after 4 hours at 37°C, and moderate instability in human plasma (approximately 76% remaining) [1]. Metabolite identification studies in hepatic microsomes revealed hydrolytic cleavage of the amide bond as the principle biotransformation pathway in both species, along with NADPH-dependent mono-oxidation pathways [1]. This plasma instability precluded accurate determination of fraction unbound in plasma and represents the primary limitation distinguishing ML381 from more metabolically stable but less selective muscarinic tool compounds. The authors explicitly conclude that ML381 'is best suited as an in vitro/electrophysiological probe' [1]. Notably, ML381 exhibits high intrinsic clearance in both rat (CLint: 770 mL/min/kg) and human (CLint: 93 mL/min/kg) hepatic microsomes [1].

Plasma Stability
Supporting evidence
Rat plasma: ~1% parent remaining at 4 h; human plasma: ~76%. High hepatic clearance in both species.
Supports in vitro and acute ex vivo applications; chronic in vivo use limited by plasma instability.
Plasma instability precludes extended-duration systemic studies.
plasma stability metabolic liability in vitro probe suitability

Optimal Applications of ML381


Ex Vivo Brain Slice Electrophysiology

ML381 is explicitly recommended for ex vivo electrophysiology experiments on brain slice preparations to define the neurological functioning of the M5 receptor [1]. Its >66-fold functional selectivity over M1–M4, combined with clean ancillary pharmacology (no activity at 68 off-targets at 10 μM), ensures that observed electrophysiological effects in substantia nigra pars compacta (SNc) and ventral tegmental area (VTA) slices can be attributed specifically to M5 blockade [1]. The compound's CNS penetration (Kp=0.58) and absence of P-gp efflux (ER=1.6) confirm target access, while its instability in rat plasma (~1% remaining at 4 h) is irrelevant for acute ex vivo application where compound is applied directly to tissue [1].

M5 Knockout Phenotype Validation in Addiction

M5 knockout mice display reduced cocaine place preference and self-administration, implicating M5 in addiction/reward mechanisms [1]. ML381 provides a pharmacological tool to validate these genetic findings, with sub-micromolar M5 potency (hM5 IC50=450 nM) and demonstrated CNS exposure (Kp=0.58) [1]. The enantiospecificity data—(S)-enantiomer active at 450 nM, (R)-enantiomer inactive at >10 μM—provides a built-in negative control for target engagement studies [1]. Researchers should note that the plasma instability limits dosing to acute regimens; the MLPCN probe report recommends using ML381 for dose-exposure-response studies where exposure can be quantified at the time of behavioral assessment [2].

mAChR Subtype Deconvolution in Native Tissues

In tissues co-expressing multiple mAChR subtypes, ML381's >66-fold selectivity window (hM5 IC50=450 nM vs. M1–M4 IC50>30 μM) enables definitive assignment of M5-mediated contributions to muscarinic signaling [1]. The concordance between orthosteric binding affinity (Ki=341 nM) and functional IC50 (450 nM) confirms competitive antagonism at the acetylcholine binding site, allowing data interpretation within classical receptor theory [1]. The compound's solubility (96 μM in PBS pH 7.4) and chemical stability (99% parent remaining at 48 h in PBS at 23°C) support reliable in vitro dosing [1]. Its publication as an MLPCN probe with synthesis protocols available means the compound can be independently resynthesized and characterized for confirmatory studies [1][2].

Cerebrovascular M5 Function Studies

M5 receptors localized on the cerebrovascular system are critical for acetylcholine-induced dilation necessary for CNS blood perfusion [2]. ML381's demonstrated brain penetration (Kp=0.58) and low P-gp liability (MDCK-MDR1 efflux ratio=1.6) enable pharmacological interrogation of M5-mediated cerebrovascular regulation, an application inaccessible to non-CNS-penetrant muscarinic ligands [1]. The favorable free fraction in brain (fubrain=0.14) indicates that unbound drug levels sufficient for M5 engagement can be achieved following peripheral administration [1]. Acute dosing paradigms (single IV bolus) are recommended given the metabolic and plasma instability profile [1].

Application
Selection Property
Validation Focus
Ex vivo brain slice electrophysiology
M5 functional selectivity and CNS penetration
Target engagement in SNc/VTA slices
M5 behavioral phenotype studies
Enantiospecific pharmacological tool with CNS exposure
Dose-exposure-response in acute behavioral paradigms
mAChR subtype deconvolution in native tissues
Selectivity window and orthosteric mechanism
Interpretation within classical receptor theory
Cerebrovascular M5 function studies
Brain distribution and low P-gp liability
Acute dosing for pharmacological interrogation of M5-mediated vasodilation

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